Cas no 2171901-03-2 (ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate)

• Product Name: ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate
• CAS No: 2171901-03-2
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6128371
• PubChem ID: 165603989
• Update Time: 2025-06-13

ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate
• 2171901-03-2
• EN300-1629975

• Inchi： 1S/C14H24O3/c1-4-17-11(15)13(7-8-13)14(16)9-5-12(2,3)6-10-14/h16H,4-10H2,1-3H3
• InChI Key： QPVCPAAGGDZNRU-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate

Introduction to Ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate (CAS No. 2171901-03-2)

Ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate, identified by its CAS number 2171901-03-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its cyclopropane ring and hydroxyl-substituted cyclohexane moiety, which contribute to its unique chemical properties and potential biological activities.

The structural features of ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate make it a valuable intermediate in synthetic chemistry. The presence of the cyclopropane ring introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the hydroxyl group and the bulky 4,4-dimethylcyclohexyl substituent provide opportunities for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The cyclopropane core is known to enhance binding affinity and selectivity, making it a desirable scaffold in drug design. Research has shown that molecules containing cyclopropane rings can exhibit inhibitory effects on various enzymes and receptors, which has led to their exploration in the development of treatments for neurological disorders, inflammation, and infectious diseases.

The synthesis of ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group and the dimethyl substitution on the cyclohexane ring are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and scalability of its production.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. By modifying the substituents on the cyclopropane ring or introducing additional functional groups, researchers can generate a library of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques, allowing for rapid identification of lead compounds.

The pharmacological profile of ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. This has prompted further research into its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system disorders.

In conclusion, ethyl 1-(1-hydroxy-4,4-dimethylcyclohexyl)cyclopropane-1-carboxylate represents a promising compound in the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new treatments. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development and synthetic chemistry.